QC-01-175
Overview
Description
QC-01-175 targets ZFP91, ZN653, ZN827 also degraded at 4 h, 1 µM in patient iPSC derived FTD neurons harboring MAPT A152T mutation.
Scientific Research Applications
Targeted Protein Degradation
QC-01-175 has been demonstrated as a promising compound in the targeted degradation of pathogenic tau proteins in neuronal cell models derived from patients with frontotemporal dementia (FTD). This compound was designed to engage both tau and Cereblon, a substrate-receptor for the E3-ubiquitin ligase CRL4CRBN, triggering tau ubiquitination and proteasomal degradation. This compound effectively cleared tau in FTD patient-derived neuronal cell models, showing specificity for disease-relevant forms. It also rescued stress vulnerability in FTD neurons, mirroring the effects of CRISPR-mediated MAPT-knockout. This research suggests that aberrant tau in FTD patient-derived neurons is amenable to targeted degradation, representing an important advance in therapeutic strategies (Silva et al., 2019).
Quantum Computing in Drug Discovery
Although not directly related to this compound, quantum computing (QC) technology is expected to revolutionize drug research by performing tasks beyond the capability of classical supercomputers. However, practical and fully capable quantum computation for real-world drug discovery issues remains uncertain. Pharmaceutical companies, startups, and academia are focusing on developing utilities related to lead optimization and compound screening in the dynamic QC ecosystem. This shows the intersection of quantum computing and drug discovery, an area gaining traction across various stakeholder groups (Zinner et al., 2021).
properties
CAS RN |
2267290-96-8 |
|---|---|
Molecular Formula |
C33H34N6O7 |
Molecular Weight |
626.67 |
IUPAC Name |
N-(2-(2-(2-((2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindolin-4-yl)amino)ethoxy)ethoxy)ethyl)-3-(5H-pyrido[4,3-b]indol-7-yl)propanamide |
InChI |
InChI=1S/C33H34N6O7/c40-28(8-5-20-4-6-21-23-19-34-11-10-24(23)37-26(21)18-20)36-13-15-46-17-16-45-14-12-35-25-3-1-2-22-30(25)33(44)39(32(22)43)27-7-9-29(41)38-31(27)42/h1-4,6,10-11,18-19,27,35,37H,5,7-9,12-17H2,(H,36,40)(H,38,41,42) |
InChI Key |
NWTCZTAQSRLSCP-UHFFFAOYSA-N |
SMILES |
O=C(NCCOCCOCCNC1=CC=CC2=C1C(N(C2=O)C3CCC(NC3=O)=O)=O)CCC4=CC5=C(C6=C(C=CN=C6)N5)C=C4 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
QC-01-175; QC01175; QC 01 175; |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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